Cas no 1934940-61-0 (2,4-dichlorothiophene-3-carboxylic acid)
1934940-61-0 structure
Product Name:2,4-dichlorothiophene-3-carboxylic acid
CAS No:1934940-61-0
MF:C5H2Cl2O2S
MW:197.039178371429
CID:4630286
PubChem ID:57173258
Update Time:2024-03-01
2,4-dichlorothiophene-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 2,4-dichlorothiophene-3-carboxylic acid
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- Inchi: 1S/C5H2Cl2O2S/c6-2-1-10-4(7)3(2)5(8)9/h1H,(H,8,9)
- InChI Key: XTOUOEZOPXVPSF-UHFFFAOYSA-N
- SMILES: C1(Cl)SC=C(Cl)C=1C(O)=O
Computed Properties
- Exact Mass: 195.9152559g/mol
- Monoisotopic Mass: 195.9152559g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 65.5Ų
2,4-dichlorothiophene-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM463124-1g |
2,4-dichlorothiophene-3-carboxylic acid |
1934940-61-0 | 95%+ | 1g |
$1598 | 2023-02-02 | |
| Enamine | EN300-154030-0.05g |
2,4-dichlorothiophene-3-carboxylic acid |
1934940-61-0 | 95% | 0.05g |
$312.0 | 2023-06-05 | |
| Enamine | EN300-154030-0.1g |
2,4-dichlorothiophene-3-carboxylic acid |
1934940-61-0 | 95% | 0.1g |
$466.0 | 2023-06-05 | |
| Enamine | EN300-154030-0.25g |
2,4-dichlorothiophene-3-carboxylic acid |
1934940-61-0 | 95% | 0.25g |
$666.0 | 2023-06-05 | |
| Enamine | EN300-154030-0.5g |
2,4-dichlorothiophene-3-carboxylic acid |
1934940-61-0 | 95% | 0.5g |
$1046.0 | 2023-06-05 | |
| Enamine | EN300-154030-1.0g |
2,4-dichlorothiophene-3-carboxylic acid |
1934940-61-0 | 95% | 1g |
$1343.0 | 2023-06-05 | |
| Enamine | EN300-154030-2.5g |
2,4-dichlorothiophene-3-carboxylic acid |
1934940-61-0 | 95% | 2.5g |
$2631.0 | 2023-06-05 | |
| Enamine | EN300-154030-5.0g |
2,4-dichlorothiophene-3-carboxylic acid |
1934940-61-0 | 95% | 5g |
$3894.0 | 2023-06-05 | |
| Enamine | EN300-154030-10.0g |
2,4-dichlorothiophene-3-carboxylic acid |
1934940-61-0 | 95% | 10g |
$5774.0 | 2023-06-05 | |
| Enamine | EN300-154030-50mg |
2,4-dichlorothiophene-3-carboxylic acid |
1934940-61-0 | 95.0% | 50mg |
$312.0 | 2023-09-26 |
2,4-dichlorothiophene-3-carboxylic acid Related Literature
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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